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Compound of Interest

Compound Name: Solvent Yellow 21

Cat. No.: B1141520

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Solvent Yellow 21, a metal-
complex azo dye. The following sections detail its alternative names and synonyms, key
guantitative data, and representative experimental protocols for its synthesis and analysis. This
document is intended to serve as a valuable resource for professionals in research and
development.

Nomenclature and Identification

Solvent Yellow 21 is known by a multitude of synonyms and trade names across various
industries. Accurate identification is crucial for scientific and regulatory purposes. The primary
identifiers are its CAS Registry Number, 5601-29-6, and its Colour Index Name, C.I. 18690.[1]
[2][3] A comprehensive list of its alternative names is provided in the table below.
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Category Namel/ldentifier
Common Name Solvent Yellow 21
CAS Registry Number 5601-29-6[1][3]
Colour Index (C.l.) Name C.1. 18690[2][3]
EINECS Number 227-022-5[3]

Acid Yellow 59, Acid Yellow 121, AP Yellow 21,
Atul Anodal Fast Yellow R, Bricosol Yellow K2R,
Caprozol Brilliant Yellow 2K, Complesol Yellow
6120, Dikai Solvent Yellow 21, Filamid Yellow R,
Intraplast Yellow GRW, Lampranol Light Yellow
2RN, Lampronol Yellow 2RN, Meco Fast Yellow
Y-20, Neutral Yellow 2GL, Qil Yellow 2G, QOil
Yellow 120, Oil Yellow 801, Orgalon Yellow 120,
Rathipon Fast Yellow R, Rosafast Yellow M2R,

Synonyms & Trade Names

Solvent Yellow B, Technosol Fast Yellow R,
Zapon Fast Yellow R, Zapon Yellow 156.[1][2][4]

[5]

hydrogen bis[2-[(4,5-dihydro-3-methyl-5-ox0-1-
IUPAC Name phenyl-1H-pyrazol-4-
yl)azolbenzoato(2-)lchromate(1-)

Physicochemical and Quantitative Data

The following table summarizes the key physicochemical properties of Solvent Yellow 21. This
data is essential for its application in various formulations and for understanding its behavior in
different matrices.
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Property Value

Molecular Formula C34H25CrNsOs[3]
Molecular Weight 693.62 g/mol [6]
Appearance Dark yellow powder.[5][7]
Boiling Point 461.9 °C at 760 mmHg|[3]
Density 1.445 g/lcm3 at 20°CJ3]

170.1 mg/L at 20°C.[3] Slightly soluble in water.

Water Solubility 7

Freely soluble in ethylene glycol ether and DMF.

Solubility in Organic Solvents ]
[7] Soluble in ethanol.[7]

Heat Resistance Stable above 180°C[5]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Solvent Yellow 21 is not
readily available in peer-reviewed literature, a representative procedure can be outlined based
on the well-established synthesis of chromium-complex azo dyes.

Representative Synthesis of a 1:2 Chromium-Azo
Complex

The synthesis of Solvent Yellow 21 involves a multi-step process, beginning with the formation
of an azo dye, followed by metallization with a chromium salt.[5]

Step 1: Diazotization of an Aromatic Amine An aromatic amine, such as 2-aminobenzoic acid, is
diazotized using sodium nitrite in the presence of a strong acid (e.g., hydrochloric acid) at a low
temperature (0-5°C) to form a diazonium salt.[5]

Step 2: Azo Coupling The resulting diazonium salt is then coupled with a suitable coupling
agent, in this case, a pyrazolone derivative like 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one.[5]
This reaction is typically carried out in an alkaline solution.
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Step 3: Metallization The synthesized azo dye is then complexed with a chromium salt. The
dye is dissolved in a suitable solvent, such as formamide, and heated with a chromium source,
like chromium formate, at an elevated temperature (e.g., 113-115°C) for several hours. This
results in the formation of a 1:2 chromium complex, where one chromium ion is coordinated
with two dye molecules.[5]

Step 4: Purification The crude product is purified to remove unreacted starting materials and
byproducts. A common method for purifying solvent dyes involves dissolving the crude dye in a
suitable water-miscible solvent with a high boiling point, filtering out any insoluble impurities,
and then precipitating the purified dye by adding the solution to a large excess of deionized
water. The precipitated dye is then collected by filtration, washed, and dried.

Analytical Characterization

The characterization of Solvent Yellow 21 and similar metal-complex dyes typically involves a
combination of spectroscopic and chromatographic techniques.

» High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
employed to assess the purity of the dye and to quantify its concentration in various
samples. A C18 column with a gradient elution using a mobile phase of water and a suitable
organic solvent (e.g., methanol or acetonitrile) is a common setup for the analysis of solvent
dyes.[8]

o UV-Visible Spectroscopy: This technique is used to determine the maximum absorption
wavelength (Amax) of the dye, which is characteristic of its color. The formation of the metal
complex can be confirmed by a shift in the Amax compared to the unmetallized dye.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present in the dye molecule and to confirm the coordination of the metal to the dye
ligand.

o Elemental Analysis: This method is used to determine the elemental composition of the
synthesized dye, which helps in confirming its molecular formula.

Visual Representations
Manufacturing Process Overview
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Caption: A simplified workflow for the synthesis of Solvent Yellow 21.

Classification of Solvent Yellow 21
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Caption: Hierarchical classification of Solvent Yellow 21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Solvent Yellow 21:
Nomenclature, Properties, and Methodologies]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1141520#alternative-names-and-synonyms-for-
solvent-yellow-21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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